N-[1-(5-chloro-8-hydroxy-7-quinolinyl)-3-phenyl-2-propen-1-yl]-2-phenoxyacetamide

• IUPAC Name: N-[(E)-1-(5-chloro-8-hydroxyquinolin-7-yl)-3-phenylprop-2-enyl]-2-phenoxyacetamide
• InChI: InChI=1S/C26H21ClN2O3/c27-22-16-21(26(31)25-20(22)12-7-15-28-25)23(14-13-18-8-3-1-4-9-18)29-24(30)17-32-19-10-5-2-6-11-19/h1-16,23,31H,17H2,(H,29,30)/b14-13+
• InChI Key: HPNHVAVMMGWFEQ-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(C2=CC(=C3C=CC=NC3=C2O)Cl)NC(=O)COC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(C2=CC(=C3C=CC=NC3=C2O)Cl)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C26H21ClN2O3
• Molecular Weight: 444.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[1-(5-chloro-8-hydroxy-7-quinolinyl)-3-phenyl-2-propen-1-yl]-2-phenoxyacetamide involves multi-step chemical processes. For example, compounds with similar structures have been synthesized through processes that start from substituted 1-phenyl-2-propanones, proceeding through several intermediate steps, including nitration, amination, and condensation with dichloroquinoline or its N-oxide (Werbel et al., 1986).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied, revealing intricate details about their conformation and intramolecular interactions. For instance, studies on similar molecules have shown nearly planar conformations and highlighted intramolecular hydrogen bonding contributing to the molecule's stability (Wen et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving compounds of this class include transformations through electrosynthesis, yielding various substituted quinolinones. Such processes underscore the compound's reactivity and versatility in synthetic chemistry (Batanero & Barba, 2003).

Physical Properties Analysis

The physical properties of compounds within this class, such as melting points, solubility, and crystal structure, have been determined through analytical methods. These properties are essential for understanding the compound's behavior in different environments and for the development of potential applications (Karmakar et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for forming derivatives, have been explored. For instance, the synthesis and characterization of related compounds have provided insights into their reactivity and potential for further chemical modifications (Zhou & Shu, 2002).

Future Directions

The study of quinoline derivatives is a rich field with many potential applications in medicinal chemistry and other areas. This specific compound could be of interest for future research.